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Introduction

Sophorolipids (SLs) are a class of microbial glycolipid biosurfactants with significant potential
in various fields, including pharmaceuticals, cosmetics, and bioremediation, owing to their
biodegradability, low toxicity, and diverse biological activities.[1][2] Produced predominantly by
yeasts such as Starmerella bombicola, crude sophorolipid ferments are a heterogeneous
mixture of acidic and lactonic forms, as well as other impurities like residual substrates,
proteins, and other metabolites.[3][4][5] Effective downstream processing is therefore critical to
isolate and purify sophorolipids to the desired specifications for specific applications, though it
can account for 60-80% of the total production cost.[1] This document provides detailed
application notes and protocols for the extraction, purification, and characterization of
sophorolipids.

Overall Downstream Processing Workflow

The downstream processing of sophorolipids typically involves a multi-step approach
beginning with the separation of the crude sophorolipid product from the fermentation broth,
followed by a series of purification steps to isolate the desired sophorolipid congeners. The
general workflow is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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